Cas no 121878-03-3 (Ceryl lignocerate)

Ceryl lignocerate structure
Ceryl lignocerate structure
Product name:Ceryl lignocerate
CAS No:121878-03-3
MF:C50H100O2
MW:733.327816963196
CID:2026141
PubChem ID:5315798

Ceryl lignocerate Chemical and Physical Properties

Names and Identifiers

    • Ceryl lignocerate
    • hexacocyl tetracosanoate
    • hexacosanyl tetracosanoate
    • hexacosyl tetracosanoate
    • hexacosyltetracosanoate
    • N-Hexacosyl N-tetracosanoate
    • SCHEMBL21044623
    • 9ASK20GT06
    • UNII-9ASK20GT06
    • Tetracosanoic acid, hexacosyl ester
    • Q27272279
    • 121878-03-3
    • Hexacosyl tetracosanoic acid
    • Inchi: InChI=1S/C50H100O2/c1-3-5-7-9-11-13-15-17-19-21-23-25-26-27-29-31-33-35-37-39-41-43-45-47-49-52-50(51)48-46-44-42-40-38-36-34-32-30-28-24-22-20-18-16-14-12-10-8-6-4-2/h3-49H2,1-2H3
    • InChI Key: IMCKMHHQCQXGSC-UHFFFAOYSA-N
    • SMILES: CCCCCCCCCCCCCCCCCCCCCCCCCCOC(=O)CCCCCCCCCCCCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 732.77233243g/mol
  • Monoisotopic Mass: 732.77233243g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 52
  • Rotatable Bond Count: 48
  • Complexity: 630
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26.3Ų
  • XLogP3: 24.9

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